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Compound of Interest

Compound Name: 2-Adamantanethiol

Cat. No.: B15243268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific safety data for 2-Adamantanethiol is limited. This guide is based on data

for the closely related isomer, 1-Adamantanethiol, the parent compound Adamantane, and

general principles for handling thiols. All procedures should be conducted with a thorough risk

assessment and in accordance with institutional safety protocols.

Chemical and Physical Properties
Quantitative data for 2-Adamantanethiol is not readily available. The following table

summarizes known properties of 2-Adamantanethiol and related compounds for reference.
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Property 2-Adamantanethiol 1-Adamantanethiol Adamantane

Molecular Formula C₁₀H₁₆S[1] C₁₀H₁₆S[2][3] C₁₀H₁₆[4]

Molecular Weight 168.30 g/mol [1] 168.30 g/mol [2][3] 136.23 g/mol [5]

CAS Number 23695-66-1[1][6] 34301-54-7[2][3] 281-23-2[4]

Appearance

White to light yellow

powder/crystal

(presumed)

Solid[2] Crystalline powder[7]

Melting Point Not available 99-106 °C[2] 266-272 °C[8]

Boiling Point Not available Not available Not available

Solubility Not available Not available Not available

Hazard Identification and Classification
As a specific Safety Data Sheet (SDS) for 2-Adamantanethiol is not available, the hazard

classification is based on the known hazards of 1-Adamantanethiol and general thiol

compounds.

Hazard Class
Classification
(based on 1-
Adamantanethiol)

GHS Pictogram Hazard Statement

Acute Toxicity (Oral) Category 3[9]
H301: Toxic if

swallowed[9]

Serious Eye

Damage/Eye Irritation
Category 2[9]

H319: Causes serious

eye irritation[9]

Hazardous to the

Aquatic Environment

(Long-term)

Category 2[9]

H411: Toxic to aquatic

life with long lasting

effects[9]

Note: Thiols are also known for their strong, unpleasant odor.
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Safe Handling and Storage
Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling 2-
Adamantanethiol. The following PPE is recommended:

PPE Type Specification

Eye/Face Protection
Chemical safety goggles or a face shield.[10]

[11]

Skin Protection
Chemical-resistant gloves (e.g., nitrile), a lab

coat, and closed-toe shoes.[10][12]

Respiratory Protection

If dust is generated or working outside a fume

hood, a NIOSH-approved respirator with a

particulate filter is recommended.[12]

Engineering Controls
Ventilation: Work with 2-Adamantanethiol powder should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood to minimize inhalation exposure and

control the strong odor.[9]

Storage
Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[7] Keep

away from incompatible materials such as strong oxidizing agents.[7]

Incompatibilities: Avoid contact with strong oxidizing agents.[7]

Accidental Release and First Aid Measures
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Situation First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[13][14][15]

Skin Contact

Remove contaminated clothing. Wash skin with

soap and plenty of water for at least 15 minutes.

Seek medical attention if irritation develops.[13]

[14][16]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[13][16]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[13]

Spill

Evacuate personnel from the area. Wear

appropriate PPE. For small spills, carefully

sweep up the powder, avoiding dust generation,

and place it in a sealed container for disposal.[9]

For large spills, contact your institution's

environmental health and safety department.[9]

Fire and Explosion Hazards
Flammability: Adamantane is a combustible solid.[4][5] While specific data for 2-
Adamantanethiol is unavailable, it should be treated as a combustible powder.

Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or foam.[4]

Hazardous Combustion Products: May produce carbon monoxide, carbon dioxide, and sulfur

oxides upon combustion.[7]

Disposal Considerations
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Waste Disposal: Dispose of 2-Adamantanethiol waste in accordance with local, state, and

federal regulations.[17][18] Do not dispose of it down the drain or in regular trash.

Contaminated Packaging: Contaminated containers should be treated as hazardous waste

and disposed of accordingly.[19]

Experimental Protocols & Workflows
Synthesis of 2-Adamantanethiol
A known method for the synthesis of 2-Adamantanethiol is the reduction of

adamantanethione.[20] A generalized workflow for this type of chemical synthesis is depicted

below.
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Preparation

Reaction

Work-up

Purification

Start

Prepare Adamantanethione
and Sodium Borohydride

Prepare appropriate solvent
(e.g., ethanol)

Dissolve Adamantanethione
in solvent

Slowly add Sodium Borohydride
to the solution

Stir the reaction mixture at
controlled temperature

Quench the reaction
(e.g., with dilute acid)

Extract the product with
an organic solvent

Wash the organic layer

Dry the organic layer
(e.g., with MgSO4)

Filter to remove drying agent

Evaporate the solvent

Purify the crude product
(e.g., by chromatography

or recrystallization)

Obtain pure 2-Adamantanethiol

Click to download full resolution via product page

Workflow for the Synthesis of 2-Adamantanethiol.
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Logical Relationships in Safe Handling
The following diagram illustrates the logical flow of considerations for safely handling 2-
Adamantanethiol powder.

Risk Assessment

Control Measures

Handling & Storage

Emergency Preparedness

Assess Chemical Hazards
(Toxicity, Flammability)

Engineering Controls
(Fume Hood)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Assess Procedural Risks
(Dust, Spills)

Administrative Controls
(SOPs, Training)

Safe Handling Practices
(Avoid dust, Use small quantities)

Proper Storage
(Cool, Dry, Well-ventilated)

First Aid Procedures Known Emergency Contact InformationSpill Kit Availability

Click to download full resolution via product page

Logical Flow for Safe Handling of 2-Adamantanethiol.

Signaling Pathways
Currently, there is no publicly available information detailing any signaling pathways in which 2-
Adamantanethiol is involved. Researchers investigating the biological activity of this

compound will need to perform their own studies to elucidate its mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15243268#safety-and-handling-of-2-
adamantanethiol-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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